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Compound of Interest

Compound Name:
1,6-Bis(tert-

butoxycarbonylamino)hexane

CAS No.: 16644-54-5

Cat. No.: B133862

Get Quote

Executive Summary
1,6-Bis(Boc-amino)hexane (CAS: 16644-54-5), also known as di-tert-butyl hexamethylene-1,6-

dicarbamate, serves as a critical protected linker in peptide synthesis, PROTAC development,

and polymer chemistry.[1] Unlike its mono-protected counterpart (N-Boc-1,6-diaminohexane),

the bis-protected form is chemically inert to basic conditions and nucleophiles, making it an

ideal "storage" form of the diamine or a standard for quantifying deprotection efficiency.[1]

This guide provides authoritative NMR data, distinguishes the product from common impurities

(specifically the mono-Boc derivative), and offers a self-validating synthesis protocol.[1]

Chemical Profile & Structural Analysis[2][3][4]
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Feature Specification

IUPAC Name
di-tert-butyl N,N'-(hexane-1,6-

diyl)bis(carbamate)

Molecular Formula C₁₆H₃₂N₂O₄

Molecular Weight 316.44 g/mol

Physical State White Crystalline Solid

Melting Point
142–144 °C (Literature range varies slightly by

purity)

Solubility
Soluble in CDCl₃, DMSO-d₆, MeOH, EtOAc;

Insoluble in Water

Structural Symmetry Visualization
The molecule exhibits

or

effective symmetry in solution, rendering the two ends of the chain chemically and magnetically
equivalent. This symmetry is the primary diagnostic tool in NMR analysis.
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Figure 1: Structural connectivity and symmetry of 1,6-Bis(Boc-amino)hexane. Note that

equivalent positions share the same letter designation.

Comparative Analysis: Bis-Boc vs. Alternatives
The most common error in acquiring this reagent is confusing the Bis-Boc (fully protected) with

the Mono-Boc (asymmetric linker).
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Feature
1,6-Bis(Boc-

amino)hexane

(Target)

N-Boc-1,6-

diaminohexane

(Mono-Boc)

1,6-Diaminohexane

(Free Base)

CAS 16644-54-5 51857-17-1 124-09-4

Stability
High. Stable solid.[1]

Not hygroscopic.[1]

Moderate. Oil/Low

melting solid.[1]

Absorbs CO₂.[1]

Low. Hygroscopic

solid.[1]

Oxidizes/Carbonates

rapidly.[1]

Reactivity

Inert to amines/bases.

[1] Deprotects with

acid.[1]

Reactive free amine

(nucleophilic).

Bifunctional

nucleophile

(crosslinker).

1H NMR Key
Symmetric. One set of

CH₂ signals.

Asymmetric. Distinct

CH₂-NHBoc (~3.[1]

[2]1) vs CH₂-NH₂

(~2.7).[1]

Symmetric. CH₂-NH₂

(~2.7).[1] No Boc

singlet.

Primary Use

Storage form;

Reference standard;

Symmetric linker.[1]

Asymmetric

functionalization (e.g.,

linker on one end).

Raw material for

polymers (Nylon 6,6).

Spectroscopic Data (Standardized)
1H NMR Data (400 MHz, CDCl₃)
Note: CDCl₃ is the preferred solvent. In DMSO-d₆, the amide proton coupling is visible, but

methylene resolution decreases.[1]
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Shift (δ ppm) Multiplicity Integration Assignment
Structural
Context

4.55 Broad Singlet 2H NH
Carbamate NH

(Exchangeable)

3.10
Quad/Broad

Triplet
4H -CH₂

Methylene

adjacent to

Nitrogen

1.48 – 1.40 Multiplet 4H -CH₂

Methylene beta

to Nitrogen

1.44 Singlet 18H Boc-CH₃

tert-Butyl methyls

(Dominant

signal)

1.35 – 1.28 Multiplet 4H -CH₂

Internal

methylenes

Expert Insight: The signal at 1.44 ppm (Boc) often overlaps with the

-CH₂ multiplet. To resolve the

-CH₂ protons for precise integration, use Benzene-d₆ or run the spectrum at a higher field (600
MHz+).[1]

13C NMR Data (100 MHz, CDCl₃)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.echemi.com/produce/pr220728415548-n-tert-butoxycarbonyl-1-6-hexanediamine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133862?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Shift (δ ppm) Carbon Type Assignment

156.0 Quaternary (C=O) Carbamate Carbonyl

79.0 Quaternary (C-O) tert-Butyl quaternary carbon

40.5 CH₂ -Carbon (adjacent to N)

30.0 CH₂ -Carbon

28.4 CH₃ Boc Methyls (Intense signal)

26.5 CH₂ -Carbon (Internal chain)

Experimental Protocol: Synthesis & Validation
This protocol ensures the production of the Bis-Boc product while minimizing Mono-Boc

impurities.[1]

Workflow Visualization

Validation & Comparative
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Start: 1,6-Diaminohexane
(1.0 eq)

Add Boc2O (2.5 eq)
+ NaOH/Dioxane

Stir 12h @ RT
(Monitor TLC)

Evaporate Solvent
Dissolve in EtOAc

Wash w/ 1M KHSO4

Recrystallization
(Hexane/EtOAc)

Validation: 1H NMR
Check for 2.7 ppm signal

Click to download full resolution via product page

Figure 2: Synthesis and purification workflow for high-purity 1,6-Bis(Boc-amino)hexane.

Step-by-Step Procedure
Setup: Dissolve 1,6-diaminohexane (10 mmol) in 1,4-dioxane (20 mL) and Water (10 mL).

Add 1N NaOH (25 mL).

Addition: Cool to 0°C. Add Di-tert-butyl dicarbonate (Boc₂O) (25 mmol, 2.5 equiv) dropwise.

Causality: Using excess Boc₂O (>2.0 eq) forces the reaction to completion, consuming the

mono-Boc intermediate.

Validation & Comparative

Check Availability & Pricing
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Reaction: Warm to Room Temperature (RT) and stir for 12 hours.

Workup: Evaporate dioxane. Extract the aqueous residue with Ethyl Acetate (3 x 50 mL).

Wash combined organics with 1M KHSO₄ (to remove any unreacted amine) and Brine.

Purification: Dry over Na₂SO₄ and concentrate. Recrystallize the resulting solid from

Hexane/Ethyl Acetate to obtain pure white crystals.

Troubleshooting & Spectral Interpretation
Distinguishing Impurities
The most critical quality control step is ensuring no Mono-Boc remains.[1]

Scenario: You see a triplet at 2.68 ppm in 1H NMR.

Diagnosis: Incomplete reaction.[1] This signal corresponds to the

protons of the Mono-Boc species.[1]

Remediation: Recrystallize again or treat the crude material with additional Boc₂O.

Scenario: You see a sharp singlet at 1.48 ppm (distinct from Boc at 1.44).

Diagnosis: Residual tert-butanol (byproduct of Boc₂O hydrolysis).[1]

Remediation: High-vacuum drying (>4 hours).[1]

References
Sigma-Aldrich.1,6-Diaminohexane Product Specification & Safety Data Sheet.[1]Link

Thermo Fisher Scientific.N-Boc-1,6-diaminohexane vs Bis-Boc Properties.[1]Link[3][4]

National Center for Biotechnology Information (NCBI).PubChem Compound Summary for

CID 2733170 (Mono-Boc) and related carbamates.[1]Link

Beilstein Journal of Organic Chemistry.Synthesis of Boc-protected amines: Experimental

Procedures.Link

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.echemi.com/produce/pr220728415548-n-tert-butoxycarbonyl-1-6-hexanediamine.html
https://www.echemi.com/produce/pr220728415548-n-tert-butoxycarbonyl-1-6-hexanediamine.html
https://www.echemi.com/produce/pr220728415548-n-tert-butoxycarbonyl-1-6-hexanediamine.html
https://www.echemi.com/produce/pr220728415548-n-tert-butoxycarbonyl-1-6-hexanediamine.html
https://www.echemi.com/produce/pr220728415548-n-tert-butoxycarbonyl-1-6-hexanediamine.html
https://www.echemi.com/produce/pr220728415548-n-tert-butoxycarbonyl-1-6-hexanediamine.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Fsial%2Fd12409
https://www.echemi.com/produce/pr220728415548-n-tert-butoxycarbonyl-1-6-hexanediamine.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.thermofisher.com
https://www.thermofisher.com/order/catalog/product/L19948.06
https://www.thermofisher.com/order/catalog/product/L19948.06
https://www.echemi.com/produce/pr220728415548-n-tert-butoxycarbonyl-1-6-hexanediamine.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F2733170
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.beilstein-journals.org%2Fbjoc%2Farticles%2F7%2F19
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133862?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


University of Wisconsin-Madison.Hans Reich's Collection: NMR Chemical Shifts of Common

Impurities.[1]Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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